2-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[2-(2-oxopropylsulfanyl)-1,3-benzothiazol-6-yl]isoindole-1,3-dione
• InChI: InChI=1S/C18H12N2O3S2/c1-10(21)9-24-18-19-14-7-6-11(8-15(14)25-18)20-16(22)12-4-2-3-5-13(12)17(20)23/h2-8H,9H2,1H3
• InChI Key: FEQYPOIKNXZOKF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CSC1=NC2=C(S1)C=C(C=C2)N3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C18H12N2O3S2
• Molecular Weight: 368.4 g/mol

Description

2-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}-1H-isoindole-1,3(2H)-dione, commonly known as OTBDI, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry. OTBDI exhibits a unique structure that allows it to interact with biological systems in a selective and specific manner.

Mechanism of Action

The mechanism of action of OTBDI is not fully understood, but it is believed to involve the inhibition of various enzymes and transcription factors that are involved in the regulation of cellular processes. OTBDI has been shown to inhibit the activity of HDACs, which are enzymes that play a critical role in the regulation of gene expression. By inhibiting HDACs, OTBDI can alter the expression of genes that are involved in cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
OTBDI has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacterial and fungal pathogens, and reduce inflammation in animal models of disease. OTBDI has also been shown to have neuroprotective effects, suggesting that it may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of OTBDI is its selective and specific interaction with biological systems. This makes it a promising candidate for the development of new drugs that target specific diseases or cellular processes. However, one of the limitations of OTBDI is its low solubility in aqueous solutions, which can make it difficult to work with in lab experiments. Additionally, the mechanism of action of OTBDI is not fully understood, which can make it challenging to design experiments that target specific cellular processes.

Future Directions

There are several future directions for research on OTBDI. One area of interest is the development of new drugs that are based on the structure of OTBDI. By modifying the structure of OTBDI, it may be possible to improve its solubility and selectivity, making it a more effective drug candidate. Another area of interest is the identification of the specific cellular processes that are targeted by OTBDI. By understanding the mechanism of action of OTBDI, it may be possible to design more targeted and effective drugs. Finally, there is a need for further research on the safety and toxicity of OTBDI, particularly in animal models and human clinical trials.

Synthesis Methods

The synthesis of OTBDI involves the reaction between 2-mercaptobenzothiazole and isatin in the presence of acetic anhydride and triethylamine. The reaction proceeds via a nucleophilic addition-elimination mechanism, resulting in the formation of OTBDI as a yellow crystalline solid. The yield of the reaction is typically around 50%, and the purity of the product can be improved through recrystallization.

Scientific Research Applications

OTBDI has been extensively studied for its potential applications in the field of medicinal chemistry. Its unique structure allows it to interact with biological systems in a selective and specific manner, making it a promising candidate for the development of new drugs. OTBDI has been shown to exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties.